Cas no 1258650-07-5 (2-2-(2-methylpiperidin-1-yl)ethoxybenzoic acid hydrochloride)

• Product Name: 2-2-(2-methylpiperidin-1-yl)ethoxybenzoic acid hydrochloride
• CAS No: 1258650-07-5
• MF: C₁₅H₂₂ClNO₃
• MW: 299.793083667755
• CID: 5050574
• Update Time: 2025-07-20

2-2-(2-methylpiperidin-1-yl)ethoxybenzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-methylpiperidin-1-yl)ethoxy]benzoic acid hydrochloride
• NE52028
• 2-[2-(2-methylpiperidin-1-yl)ethoxy]benzoic acid;hydrochloride
• 2-2-(2-methylpiperidin-1-yl)ethoxybenzoic acid hydrochloride

• Inchi： 1S/C15H21NO3.ClH/c1-12-6-4-5-9-16(12)10-11-19-14-8-3-2-7-13(14)15(17)18;/h2-3,7-8,12H,4-6,9-11H2,1H3,(H,17,18);1H
• InChI Key： BPDJPCBZUBTITH-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1C(=O)O)CCN1CCCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 295
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-2-(2-methylpiperidin-1-yl)ethoxybenzoic acid hydrochloride

Introduction to 2-2-(2-methylpiperidin-1-yl)ethoxybenzoic acid hydrochloride (CAS No. 1258650-07-5) and Its Emerging Applications in Chemical Biology

2-2-(2-methylpiperidin-1-yl)ethoxybenzoic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1258650-07-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzoic acid derivatives, characterized by a hydrochloride salt form that enhances its solubility and bioavailability, making it a valuable candidate for drug discovery and molecular research.

The molecular structure of 2-2-(2-methylpiperidin-1-yl)ethoxybenzoic acid hydrochloride incorporates a piperidine ring substituted with a methyl group at the 2-position, linked to an ethoxybenzoic acid moiety. This specific arrangement imparts distinct pharmacological characteristics, including moderate lipophilicity and favorable interactions with biological targets. The presence of the hydrochloride salt form further improves its pharmacokinetic profile, facilitating its use in both in vitro and in vivo studies.

In recent years, the interest in benzoic acid derivatives has surged due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential roles in modulating inflammatory pathways, antioxidant mechanisms, and enzyme inhibition. Among these derivatives, 2-2-(2-methylpiperidin-1-yl)ethoxybenzoic acid hydrochloride has emerged as a promising candidate for further investigation, particularly in the context of chronic inflammatory diseases and neurodegenerative disorders.

One of the most compelling aspects of 2-2-(2-methylpiperidin-1-yl)ethoxybenzoic acid hydrochloride is its interaction with nuclear factor kappa B (NF-κB), a key transcription factor involved in regulating inflammatory responses. Preclinical studies have demonstrated that this compound can selectively inhibit NF-κB activation, thereby reducing the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that 2-2-(2-methylpiperidin-1-yl)ethoxybenzoic acid hydrochloride may serve as a novel therapeutic agent for conditions characterized by excessive inflammation.

Furthermore, research has highlighted the potential of benzoic acid derivatives as modulators of oxidative stress. Reactive oxygen species (ROS) play a crucial role in various pathological processes, including aging and neurodegenerative diseases. Studies indicate that compounds like 2-2-(2-methylpiperidin-1-yl)ethoxybenzoic acid hydrochloride can scavenge ROS and enhance the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. This dual mechanism of action positions this compound as a promising candidate for therapeutic intervention in oxidative stress-related disorders.

The structural motif of 2-methylpiperidinyl in 2-2-(2-methylpiperidin-1-yl)ethoxybenzoic acid hydrochloride is particularly noteworthy, as it contributes to the compound's ability to interact with biological targets with high affinity. Piperidine derivatives are well-known for their role in drug development due to their favorable pharmacokinetic properties and ability to enhance binding affinity through hydrogen bonding and hydrophobic interactions. The methyl substitution at the 2-position further fine-tunes these interactions, making 2-2-(2-methylpiperidin-1-yl)ethoxybenzoic acid hydrochloride an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify novel analogs of benzoic acid derivatives, including 2-2-(2-methylpiperidin-1-yl)ethoxybenzoic acid hydrochloride, that exhibit enhanced biological activity. These computational approaches have accelerated the discovery process, allowing researchers to rapidly assess the potential of various compounds without extensive experimental validation.

In addition to its anti-inflammatory and antioxidant properties, preliminary studies suggest that 2-methylpiperidinyl-containing compounds may have neuroprotective effects. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal loss and oxidative damage. The ability of benzoic acid derivatives to modulate oxidative stress and inflammatory pathways makes them attractive candidates for treating these conditions. Further research is needed to fully elucidate the mechanisms underlying these effects.

The synthesis of hydrochloride salts like 2-2-(2-methylpiperidin-1-yloxy)-benzoic acid hydrochloride is well-established, with optimized protocols available for scalable production. The hydrochloride form not only enhances solubility but also improves stability during storage and transportation, making it ideal for both preclinical studies and commercial development. Advances in synthetic methodologies have further refined the production process, ensuring high purity and yield.

The future direction of research on cas no 1258650 07 5, or more specifically on hydrochlorides derived from benzoic acids, will likely focus on elucidating their mechanisms of action at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be instrumental in determining how these compounds interact with their target proteins. Additionally, preclinical trials will be essential to evaluate their safety profile and efficacy in treating various diseases.

The versatility of organic compounds like 1258650 07 5 benzoate derivatives makes them valuable tools for drug discovery across multiple therapeutic areas. Their ability to modulate key biological pathways suggests broad applicability in treating conditions ranging from chronic inflammation to neurodegenerative disorders. As research continues to uncover new insights into their mechanisms of action, compounds such as this one are poised to make significant contributions to modern medicine.